N-(2-((5-(4-chlorophenyl)-1H-imidazol-2-yl)thio)ethyl)-3,4-difluorobenzamide

• IUPAC Name: N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-3,4-difluorobenzamide
• InChI: InChI=1S/C18H14ClF2N3OS/c19-13-4-1-11(2-5-13)16-10-23-18(24-16)26-8-7-22-17(25)12-3-6-14(20)15(21)9-12/h1-6,9-10H,7-8H2,(H,22,25)(H,23,24)
• InChI Key: RAIXPRXQJFKCTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(N2)SCCNC(=O)C3=CC(=C(C=C3)F)F)Cl
• Molecular Formula: C18H14ClF2N3OS
• Molecular Weight: 393.8 g/mol
• CAS No.: 897457-13-5

Description

N-(2-((5-(4-chlorophenyl)-1H-imidazol-2-yl)thio)ethyl)-3,4-difluorobenzamide, also known as CPI-613, is a novel anticancer drug that has shown promising results in preclinical studies. It belongs to a class of drugs called lipoate analogs, which target cancer cells by disrupting their energy metabolism.

Scientific Research Applications

Chemical Synthesis and Mechanistic Insights

A study focused on the synthesis of imidazole derivatives provides insights into chemical reagent development and reaction mechanisms. For instance, the synthesis of 2-(2,6-Difluorophenyl)-1H-imidazol-5(4H)-one from N-(2-amino-2-oxoethyl)-2,6-difluorobenzamide through dehydration showcases the utility of specific catalysts like POCl3 in creating complex chemical structures, with the final structure confirmed via IR, 1HNMR, and GC-MS analysis (Wan Ming-hui, 2014). Such studies illuminate the synthetic pathways and mechanistic underpinnings essential for crafting imidazole-based compounds, contributing to the broader field of organic synthesis and material science.

Molecular Structure and Interactions

Research on molecular structure and interactions of imidazole derivatives reveals their complex geometric and electronic properties. The detailed examination of the molecular structure, including the planarity of fused rings and the specific dihedral angles between phenyl and imidazole rings, enhances understanding of the compound's physical chemistry aspects. For example, the study of ethyl 2-[1-(4-chlorophenyl)-2,5-dioxo-1,2,3,5-tetrahydroimidazo[1′,2′:1,2]pyrimidino[5,4-b][1]benzofuran-3-yl]acetate shows the significance of intra- and intermolecular interactions, such as hydrogen bonding, in determining the compound's crystal structure and stability (Yanggen Hu et al., 2007). These insights are crucial for the development of new materials and pharmaceuticals.

Biological Activities and Pharmacological Potential

Studies on biological activities highlight the pharmacological potential of imidazole derivatives. The synthesis and evaluation of compounds for antioxidant activities, as seen in the synthesis of novel 1,3,4-oxadiazole and imine containing 1H-benzimidazoles, provide a foundation for understanding how these compounds interact with biological systems. Compounds demonstrating significant inhibition of lipid peroxidation and ethoxyresorufin O-deethylase (EROD) activity suggest potential therapeutic applications in combating oxidative stress-related diseases (A. Alp et al., 2015). Such research underscores the importance of imidazole derivatives in developing new drugs and understanding their mechanisms of action.